![molecular formula C15H14ClFN2S B5823948 N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea](/img/structure/B5823948.png)
N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea (CBFT) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. CBFT is a member of the thiourea family of compounds that has been synthesized through a variety of methods.
Mechanism of Action
The mechanism of action of N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea is not fully understood. However, studies have suggested that this compound exerts its anti-tumor and anti-inflammatory effects through the inhibition of various signaling pathways, including the NF-κB pathway. This compound has also been shown to induce apoptosis and cell cycle arrest in cancer cells. Additionally, this compound has been shown to possess anti-oxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been shown to decrease the levels of reactive oxygen species and lipid peroxidation. Additionally, this compound has been shown to enhance insulin sensitivity and reduce blood glucose levels in diabetic animals.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea is its potential as a therapeutic agent in the treatment of various diseases. This compound has also been shown to have low toxicity and good bioavailability. However, one limitation of this compound is its limited solubility in water, which may affect its bioavailability. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
Despite the significant progress made in the study of N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea, there are still many areas that require further investigation. One future direction is the development of more efficient and scalable synthetic methods for this compound. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Furthermore, the potential side effects of this compound need to be thoroughly investigated to ensure its safety for human use. Overall, this compound has shown great promise as a therapeutic agent, and further research is needed to fully explore its potential.
Synthesis Methods
N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea can be synthesized through a variety of methods, including the reaction of 3-chlorobenzyl isothiocyanate with 4-fluorobenzylamine. Other methods include the reaction of 3-chlorobenzylamine with 4-fluorobenzyl isothiocyanate or the reaction of 3-chlorobenzyl chloride with 4-fluorobenzyl thiourea. The synthesis of this compound can be achieved through both traditional and modern synthetic methods.
Scientific Research Applications
N-(3-chlorobenzyl)-N'-(4-fluorobenzyl)thiourea has been extensively studied for its potential applications in the field of medicine. Studies have shown that this compound possesses anti-tumor, anti-inflammatory, and anti-oxidant properties. This compound has also been shown to have potential applications in the treatment of diabetes, cardiovascular diseases, and neurological disorders. Furthermore, this compound has been investigated for its potential as a therapeutic agent in the treatment of various types of cancer.
Properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN2S/c16-13-3-1-2-12(8-13)10-19-15(20)18-9-11-4-6-14(17)7-5-11/h1-8H,9-10H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUMSXNJATSOSKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CNC(=S)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
27.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49823951 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.